Cas no 137000-70-5 (2,5-Diethynylaniline)

• Product Name: 2,5-Diethynylaniline
• CAS No: 137000-70-5
• MF: C₁₀H₇N
• MW: 141.169282197952
• CID: 1038660
• PubChem ID: 22486671
• Update Time: 2025-04-20

2,5-Diethynylaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Diethynylaniline
• 137000-70-5
• A886581
• Benzenamine, 2,5-diethynyl-
• SCHEMBL689115
• AKOS006341058
• DTXSID80626101

• MDL： MFCD19204385
• Inchi： 1S/C10H7N/c1-3-8-5-6-9(4-2)10(11)7-8/h1-2,5-7H,11H2
• InChI Key： KLXIWNNKFUMLDY-UHFFFAOYSA-N
• SMILES： NC1C=C(C#C)C=CC=1C#C

Computed Properties

• Exact Mass: 141.05791
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines